1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine

• IUPAC Name: 1-[4-(4-methoxyphenyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone
• InChI: InChI=1S/C20H24N2O3/c1-16-4-3-5-19(14-16)25-15-20(23)22-12-10-21(11-13-22)17-6-8-18(24-2)9-7-17/h3-9,14H,10-13,15H2,1-2H3
• InChI Key: REDPFKKOHMKCIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)C3=CC=C(C=C3)OC
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine, also known as MPPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPPA belongs to the class of piperazine derivatives and has been found to possess a wide range of biological activities.

Scientific Research Applications

1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, analgesic, and anticonvulsant properties. 1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has also been investigated for its potential use in the treatment of depression, anxiety, and other psychiatric disorders. Additionally, 1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has been shown to have antimicrobial activity against various bacterial strains.

Mechanism of Action

The exact mechanism of action of 1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine is not fully understood. However, it has been proposed that 1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine acts as a modulator of the GABAergic system, which is involved in the regulation of anxiety and other psychiatric disorders. 1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has been found to have several biochemical and physiological effects. It has been shown to decrease the levels of pro-inflammatory cytokines such as TNF-α and IL-1β. 1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has also been found to increase the levels of anti-inflammatory cytokines such as IL-10. Additionally, 1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has been shown to increase the levels of GABA, a neurotransmitter involved in the regulation of anxiety and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been found to be stable under a wide range of conditions. However, 1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has some limitations for lab experiments. It is not very water-soluble, which can make it difficult to administer in some experimental models. Additionally, 1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has not been extensively studied in vivo, which limits its potential applications.

Future Directions

There are several future directions for the study of 1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine. One potential direction is the investigation of its potential use in the treatment of depression and anxiety disorders. Additionally, 1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine could be further studied for its antimicrobial properties and its potential use in the development of new antibiotics. Furthermore, the development of new synthetic methods for 1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine could lead to the discovery of new derivatives with improved properties. Overall, the study of 1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has the potential to lead to the development of new therapeutic agents for a wide range of diseases and disorders.

Synthesis Methods

1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine can be synthesized by the reaction of 4-methoxyphenylhydrazine with 3-methylphenoxyacetyl chloride in the presence of a base such as triethylamine. The reaction yields 1-(4-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine as a white solid which can be purified by recrystallization.